Cas no 2305-21-7 (2-Hexen-1-ol)

2-Hexen-1-ol Properties

Names and Identifiers

• 2-Hexen-1-ol
• TRANS-2-HEXEN-1-OL
• TRANS-2-HEXENOL
• 2-hexene-1-ol
• 2-HEXENOL
• 2-hexenyl alcohol
• FEMA 2562
• HEX-2(TRANS)-EN-1-OL
• hex-2-en-1-ol
• hex-2-en-ol
• HEXEN-1-OL,TRANS-2
• T2 HEXENOL
• TRANS-1-HYDROXY-2-HEXENE
• TRANS-2-HEXENOL,NATURAL
• +Expand

• InChIKey： ZCHHRLHTBGRGOT-SNAWJCMRSA-N
• Inchi： 1S/C6H12O/c1-2-3-4-5-6-7/h4-5,7H,2-3,6H2,1H3
• SMILES： C(O)/C=C/CCC

Computed Properties

• Exact Mass: 100.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 100.089
• Heavy Atom Count: 7
• Complexity: 48.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.33500
• PSA: 20.23000
• Refractive Index: n20/D 1.438(lit.)
• Boiling Point: 158-160 °C(lit.)
• Melting Point: -46.6°C (estimate)
• Flash Point: 130 °F
• FEMA: 2562 | 2-HEXEN-1-OL
• Color/Form: 无色至淡黄色, 半透明的液体
• Density: 0.849 g/mL at 25 °C(lit.)

2-Hexen-1-ol Security Information

• RTECS：MP8390000
• WGK Germany：2
• Safety Instruction： S26; S36
• Risk Phrases：R10
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1987 3
• Risk Phrases： 10-36/37/38

2-Hexen-1-ol Customs Data

• HS CODE：2905290000
• Customs Data：

  China Customs Code:

  2905290000

  Overview:

  2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%